Cas no 1898136-64-5 (1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-amine
• CAS No: 1898136-64-5
• MF: C₁₁H₁₂ClF₂N
• MW: 231.66948890686
• CID: 6192890
• PubChem ID: 117335417
• Update Time: 2025-06-15

1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-amine
• EN300-1980225
• 1898136-64-5
• 1-[1-(3-chloro-2,4-difluorophenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C11H12ClF2N/c1-6(15)11(4-5-11)7-2-3-8(13)9(12)10(7)14/h2-3,6H,4-5,15H2,1H3
• InChI Key： YTICGJGGCFVBTD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1(C(C)N)CC1)F

Computed Properties

• Exact Mass: 231.0626334g/mol
• Monoisotopic Mass: 231.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-amine (CAS No. 1898136-64-5)

The compound 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-amine (CAS No. 1898136-64-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropyl ring and difluorophenyl moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where such compounds play a pivotal role. The chloro and fluoro substituents in its structure contribute to its lipophilicity, a critical factor in optimizing drug-receptor interactions. These attributes make it a subject of interest for researchers exploring CNS-active drugs and enzyme inhibitors.

The synthesis of 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-amine involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or cyclopropanation techniques. Its CAS No. 1898136-64-5 serves as a unique identifier in chemical databases, facilitating streamlined procurement for academic and industrial labs. Given the rise of AI-driven drug design, this compound is frequently referenced in computational studies aiming to predict molecular docking outcomes or ADMET properties.

From an industrial perspective, 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-amine is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting flow chemistry and catalytic methods to reduce waste and improve yield. This resonates with the broader push for environmentally friendly practices in chemical production, a topic frequently searched by professionals in the field.

In summary, 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-amine (CAS No. 1898136-64-5) represents a versatile building block with wide-ranging applications. Its relevance to drug development, agrochemical innovation, and material science ensures its continued prominence in scientific literature and industrial workflows. As research advances, its role in addressing unmet medical and agricultural needs will likely expand, solidifying its status as a compound of enduring interest.